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Compound of Interest

Compound Name: NU6300

Cat. No.: B609679

For Researchers, Scientists, and Drug Development Professionals

Introduction

NUG6300 is a potent and selective covalent, irreversible, and ATP-competitive inhibitor of Cyclin-
Dependent Kinase 2 (CDK2) with an ICso of 0.16 pM.[1][2] It functions by covalently binding to
CDK2, leading to durable inhibition of retinoblastoma tumor suppressor protein (Rb)
phosphorylation.[3][4] This uniqgue mechanism of action makes NU6300 a valuable tool in
research related to the eukaryotic cell cycle and transcription.[1][2] Proper preparation of a
stock solution is the first critical step for reliable and reproducible experimental results. This
document provides a detailed protocol for preparing a stock solution of NU6300 in Dimethyl
Sulfoxide (DMSO).

Quantitative Data Summary

For ease of reference, the key quantitative data for NU6300 are summarized in the table below.
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Property Value Source(s)
Molecular Weight 413.49 g/mol [11[5]16]
Chemical Formula C20H23Ns503S [1][5][6]

o > 32 mg/mL (= 77.39 mM) to
Solubility in DMSO [1][2][6]
100 mg/mL (241.84 mM)

Storage of Solid -20°C for up to 3 years [1][5]

) -80°C for up to 2 years; -20°C
Storage of Stock Solution [2]
for up to 1 year

Experimental Protocol: Preparing a 10 mM NU6300
Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of NU6300 in DMSO.

Materials:

NU6300 powder

o Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

 Sterile microcentrifuge tubes or vials

o Calibrated analytical balance

o Vortex mixer

e Sonicator (optional, but recommended)[5]

» Pipettes and sterile filter tips

o Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:
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e Pre-weighing Preparation: Before handling NU6300, ensure you are wearing appropriate
PPE. It is recommended to handle the powder in a chemical fume hood. Allow the NU6300
vial to equilibrate to room temperature before opening to prevent condensation of moisture.

o Calculating the Required Mass: To prepare a 10 mM stock solution, the required mass of
NUG6300 can be calculated using the following formula:

Mass (mg) = Desired Concentration (mM) x Volume (L) x Molecular Weight ( g/mol)
For example, to prepare 1 mL of a 10 mM stock solution:
Mass (mg) = 10 mmol/L x 0.001 L x 413.49 g/mol = 4.1349 mg

o Weighing NU6300: Carefully weigh out the calculated amount of NU6300 powder using a
calibrated analytical balance and transfer it to a sterile microcentrifuge tube.

e Adding DMSO: Add the desired volume of anhydrous DMSO to the microcentrifuge tube
containing the NU6300 powder. For a 10 mM solution using 4.13 mg of NU6300, you would
add 1 mL of DMSO. It is crucial to use newly opened or anhydrous DMSO as it is
hygroscopic, and water absorption can affect the solubility of the compound.[2]

« Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes to dissolve the
powder. If the solution is not clear, sonication is recommended to aid dissolution.[5] Visually
inspect the solution to ensure there are no visible particles.

» Aliquoting and Storage: To avoid repeated freeze-thaw cycles which can degrade the
compound, it is highly recommended to aliquot the stock solution into smaller, single-use
volumes in sterile microcentrifuge tubes.[5]

e Long-term Storage: For long-term storage, place the aliquots at -80°C, where they can be
stable for up to two years.[2] For short-term storage (up to one year), -20°C is suitable.[2]

Visualizations

Experimental Workflow for NU6300 Stock Solution Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Stock Solution in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b609679#preparing-nu6300-stock-solution-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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